4-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid
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Overview
Description
“4-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid” is a compound that has been synthesized and studied for its potential biological activities . It is a hybrid of 1,2,4-triazole and benzoic acid .
Synthesis Analysis
The compound has been successfully synthesized as part of a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids . The structures of these hybrids were established by NMR and MS analysis .Molecular Structure Analysis
The molecular structure of this compound, like other 1,2,4-triazoles, is characterized by the presence of a 1,2,4-triazole ring . This ring may exist in equilibrium between two forms: 1H-form and 4H-form .Scientific Research Applications
Synthesis and Characterization
4-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]benzoic acid and its derivatives are primarily used in the synthesis of complex molecules. For example, its derivatives have been used in the preparation of labeled compounds for pharmacological studies, demonstrating its utility in the synthesis of radiolabeled compounds with specific activities for scientific research (Taylor et al., 1996). Similarly, novel amino acids like 4-Amino-3-(aminomethyl)benzoic acid (AmAbz) have been synthesized from 4-aminobenzoic acid for use in peptidomimetics and as scaffolds in combinatorial chemistry, highlighting its role in the development of pseudopeptide synthesis (Pascal et al., 2000).
Antimicrobial Activities
The antimicrobial potential of this compound derivatives has been extensively explored. Some derivatives have shown good to moderate activities against various microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007). This suggests that modifications to the triazole ring can significantly impact the antimicrobial efficacy of these compounds.
Structural Analysis and Molecular Interactions
The analysis of secondary interactions and the structure-activity relationship of benzoic acid derivatives, including those with a 1,2,4-triazole moiety, provides insights into how these compounds interact at the molecular level. Studies have detailed the crystal structures and non-covalent interactions, such as hydrogen bonding and π-π stacking, which are crucial for understanding the bioactivity of these compounds (Dinesh, 2013).
Applications in Materials Science
In materials science, derivatives of this compound have been utilized as dopants for conducting polymers, such as polyaniline. This has opened new avenues for the development of electronic materials with improved conductivity and thermal properties (Amarnath & Palaniappan, 2005).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c11-10-12-6-14(13-10)5-7-1-3-8(4-2-7)9(15)16/h1-4,6H,5H2,(H2,11,13)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARSPWZRRUBFIIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=NC(=N2)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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